Cas no 2709799-82-4 (2,6-dichloro-3-ethylbenzoic acid)

• Product Name: 2,6-dichloro-3-ethylbenzoic acid
• CAS No: 2709799-82-4
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 6780959
• Update Time: 2025-06-29

2,6-dichloro-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-ethylbenzoic acid

• Inchi： 1S/C9H8Cl2O2/c1-2-5-3-4-6(10)7(8(5)11)9(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： CZQHFJMAZSEPPE-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(CC)C=1Cl)Cl)(=O)O

Additional information on 2,6-dichloro-3-ethylbenzoic acid

Introduction to 2,6-Dichloro-3-Ethylbenzoic Acid (CAS No. 2709799-82-4)

2,6-Dichloro-3-ethylbenzoic acid (CAS No. 2709799-82-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its molecular formula C₁₀H₈Cl₂O₂, which imparts specific functionalities that make it a valuable building block in synthetic chemistry.

The chemical structure of 2,6-dichloro-3-ethylbenzoic acid features a benzoic acid core with two chlorine atoms at the 2 and 6 positions and an ethyl group at the 3 position. The presence of these substituents significantly influences the compound's reactivity and stability, making it suitable for a wide range of synthetic transformations. The chlorine atoms, in particular, can be readily substituted or functionalized, providing a platform for the synthesis of more complex molecules.

In the pharmaceutical industry, 2,6-dichloro-3-ethylbenzoic acid has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its potential as a precursor for the development of novel anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2,6-dichloro-3-ethylbenzoic acid, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

Beyond pharmaceuticals, 2,6-dichloro-3-ethylbenzoic acid has also found applications in agrochemical research. Its ability to undergo selective functionalization makes it an attractive candidate for the development of new herbicides and pesticides. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of 2,6-dichloro-3-ethylbenzoic acid exhibited high efficacy against common crop pests while showing low toxicity to non-target organisms.

In materials science, the unique properties of 2,6-dichloro-3-ethylbenzoic acid have been leveraged to develop novel materials with enhanced performance characteristics. For example, researchers at the University of California, Berkeley, have used this compound as a building block for the synthesis of functional polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 2,6-dichloro-3-ethylbenzoic acid typically involves multi-step processes that include chlorination and esterification reactions. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for its production. For instance, a study published in Green Chemistry in 2019 described a novel catalytic approach that significantly reduced waste generation and energy consumption during the synthesis process.

The safety profile of 2,6-dichloro-3-ethylbenzoic acid is an important consideration for its industrial use. Extensive toxicological studies have been conducted to evaluate its potential health effects on humans and the environment. Results from these studies indicate that while 2,6-dichloro-3-ethylbenzoic acid is generally considered safe when handled properly, appropriate safety measures should be taken to minimize exposure risks.

In conclusion, 2,6-dichloro-3-ethylbenzoic acid (CAS No. 2709799-82-4) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile reactivity make it an invaluable resource for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and optimization methods for its synthesis and use, the future prospects for this compound appear promising.